Cas no 775316-49-9 (6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide
• CAS No: 775316-49-9
• MF: C₂₀H₂₃ClN₄O₅S
• MW: 466.938422441483
• CID: 5930337
• PubChem ID: 3881108
• Update Time: 2025-06-14

6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SMR000369765
• HMS2749P18
• MLS002635073
• CHEMBL2143279
• 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide
• 775316-49-9
• MLS000760500
• Z30578964
• AKOS034136835
• EN300-26612088

• Inchi： 1S/C20H23ClN4O5S/c21-19-4-1-15(14-22-19)20(26)23-17-13-16(31(27,28)25-7-11-30-12-8-25)2-3-18(17)24-5-9-29-10-6-24/h1-4,13-14H,5-12H2,(H,23,26)
• InChI Key： XFHMXIFYVNGVPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=C(C=CC=1N1CCOCC1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 466.1077687g/mol
• Monoisotopic Mass: 466.1077687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide

Comprehensive Overview of 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS No. 775316-49-9)

The compound 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS No. 775316-49-9) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both morpholine and pyridine moieties, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative diseases. The presence of the sulfonyl group in this compound suggests its potential as a kinase inhibitor, a class of compounds widely explored for their therapeutic benefits. This aligns with the growing interest in targeted therapy, a hot topic in medical and pharmaceutical communities. The compound's chloropyridine core further enhances its relevance, as similar structures have shown promise in modulating protein-protein interactions.

From a synthetic chemistry perspective, 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its multi-functional groups allow for diverse modifications, making it a versatile intermediate in drug design. This adaptability is crucial for addressing challenges in drug resistance, a pressing issue in modern pharmacology. The compound's CAS No. 775316-49-9 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

The rise of AI-driven drug discovery has further amplified interest in compounds like 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide. Computational models often highlight such structures for their favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion), a key consideration in preclinical development. Additionally, its morpholine sulfonyl component is frequently searched in academic literature, reflecting its importance in structure-activity relationship (SAR) studies.

Another area of growing relevance is green chemistry, where researchers seek sustainable synthetic routes for complex molecules. The structural features of this compound, including its chloro and carboxamide groups, present opportunities for eco-friendly modifications. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently discussed in scientific forums and search queries.

In summary, 6-chloro-N-[2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS No. 775316-49-9) represents a compelling case study at the intersection of drug discovery, computational chemistry, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific discourse.